Cas no 1042565-24-1 ((3-methylpentan-2-yl)({1,2,4triazolo4,3-apyridin-3-yl}methyl)amine)

• Product Name: (3-methylpentan-2-yl)({1,2,4triazolo4,3-apyridin-3-yl}methyl)amine
• CAS No: 1042565-24-1
• MF: C₁₃H₂₀N₄
• MW: 232.324702262878
• MDL: MFCD11162731
• CID: 5205505
• PubChem ID: 43206241
• Update Time: 2026-03-06

(3-methylpentan-2-yl)({1,2,4triazolo4,3-apyridin-3-yl}methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridine-3-methanamine, N-(1,2-dimethylbutyl)-
• (3-methylpentan-2-yl)({1,2,4triazolo4,3-apyridin-3-yl}methyl)amine

• MDL： MFCD11162731
• Inchi： 1S/C13H20N4/c1-4-10(2)11(3)14-9-13-16-15-12-7-5-6-8-17(12)13/h5-8,10-11,14H,4,9H2,1-3H3
• InChI Key： BCVCKJNRIKGFEY-UHFFFAOYSA-N
• SMILES： C12=NN=C(CNC(C)C(C)CC)N1C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on (3-methylpentan-2-yl)({1,2,4triazolo4,3-apyridin-3-yl}methyl)amine

Introducing (3-methylpentan-2-yl)({1,2,4triazolo[4,3-apyridin-3-yl}methyl)amine (CAS No. 1042565-24-1): A Novel Compound with Implications in Medicinal Chemistry and Drug Discovery

CAS No. 1042565-24-1 refers to a specialized organic compound known as (3-methylpentan-2-yl)({1,2,4triazolo[4,3-apyridin-3-yl}methyl)amine. This compound has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. The molecule consists of a 3-methylpentan-2-yl side chain linked to a {1,2,4triazolo[4,3-apyridin-3-yl}methyl group, which is further connected to an amine functional group. Such a structure suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug development.

The {1,2,4triazolo[4,3-apyridin-3-yl}methyl moiety is particularly noteworthy as it combines the triazolopyridine scaffold with a methyl substituent. Triazolopyridines are known for their versatility in medicinal chemistry, often serving as key components in bioactive molecules due to their ability to modulate enzyme activity and receptor binding. The presence of this moiety in (3-methylpentan-2-yl)({1,2,4triazolo[4,3-apyridin-3-yl}methyl)amine suggests that the compound may exhibit inhibitory or stimulatory effects on various biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets. The structural features of (3-methylpentan-2-yl)({1,2,4triazolo[4,3-apyridin-3-yl}methyl)amine make it a candidate for interaction with enzymes and receptors involved in inflammation, metabolism, and signal transduction. These pathways are often implicated in various diseases, including cancer and neurological disorders.

In the context of drug discovery, the amine functional group in this compound provides a site for further chemical modification. Amines are versatile pharmacophores that can participate in hydrogen bonding and ionic interactions with biological targets. This flexibility allows for the design of derivatives with enhanced potency and selectivity. Researchers are exploring methods to optimize the pharmacokinetic properties of this compound by modifying its chemical structure.

The synthesis of (3-methylpentan-2-yl)({1,2,4triazolo[4,3-apyridin-3-yl}methyl)amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the triazolopyridine moiety necessitates careful handling of reactive intermediates to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability.

One of the most exciting aspects of this compound is its potential therapeutic applications. Preliminary studies have suggested that it may have anti-inflammatory properties by modulating cytokine production and inhibiting key inflammatory enzymes. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its potential use as an antimicrobial agent or a kinase inhibitor.

The {1,2,4triazolo[4,3-apyridin}methyl group is particularly interesting because it can form stable complexes with metal ions. This property has implications for developing metal-based therapeutics or targeting metal-dependent enzymes. The combination of these features makes (3-methylpentan-2-y}({1{2{4triazolo{44{pyridin{33y}methyl})amine a multifaceted compound with diverse applications.

Another area of interest is the compound's potential role in neurodegenerative diseases. The triazolopyridine scaffold is found in several drugs that have shown efficacy in treating conditions like Alzheimer's disease and Parkinson's disease. By leveraging this scaffold, researchers aim to develop novel therapeutics that can target specific pathological mechanisms associated with these diseases.

The development of new drug candidates relies heavily on understanding their interactions at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being used to elucidate the binding modes of (3-methylpentan{22-y}({11{24triazolo{44{pyridin{33y}methyl})amine with its target proteins. These insights are crucial for optimizing drug design and improving therapeutic outcomes.

In conclusion,(33mylpenan22y}({11{24triayzo44pyirdi33y)methl})mine (CAS No. 10425652451 is a promising compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features and predicted biological activities make it an attractive candidate for further research. As our understanding of molecular interactions continues to grow,(33mylpenan22y}({11{24triayzo44pyirdi33y)methl})mine will likely play a crucial role in developing new treatments for various diseases.